
Introduction: The Strategic Value of β-
Ketonitriles in Complex Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4,4-Trimethyl-3-oxopentanenitrile

CAS No.: 29509-04-4

Cat. No.: B1266162

Get Quote

β-Ketonitriles, a class of organic compounds characterized by the presence of both a ketone

and a nitrile functional group, represent highly versatile and valuable building blocks in modern

organic synthesis.[1] Their dual functionality provides a rich reactivity profile, enabling them to

serve as precursors to a wide array of complex molecules, particularly the heterocyclic

compounds that form the core scaffolds of many pharmaceutical agents.[1] This guide focuses

on a specific, sterically hindered member of this class: 2,4,4-Trimethyl-3-oxopentanenitrile.

As a Senior Application Scientist, this document aims to provide researchers, scientists, and

drug development professionals with a comprehensive technical overview, grounded in

established chemical principles and field-proven insights. We will delve into its core properties,

synthesis, reactivity, and potential applications, emphasizing the causal relationships that

govern its chemical behavior and utility.

Core Properties of 2,4,4-Trimethyl-3-
oxopentanenitrile
2,4,4-Trimethyl-3-oxopentanenitrile is a specialized β-ketonitrile featuring a bulky tert-butyl

group adjacent to the ketone and a methyl group on the α-carbon. This substitution pattern

significantly influences its reactivity and physical properties.
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Molecular Structure:

Caption: 2D Structure of 2,4,4-Trimethyl-3-oxopentanenitrile

A summary of its key quantitative data is presented below for easy reference.

Property Value Source

Molecular Weight 139.19 g/mol [2]

Molecular Formula C₈H₁₃NO [2]

CAS Number 29509-04-4 [2]

Boiling Point 87°C @ 11 Torr [3]

Synthesis and Mechanistic Insights
The primary and most effective method for synthesizing β-ketonitriles, including 2,4,4-
Trimethyl-3-oxopentanenitrile, is a base-catalyzed condensation reaction between an ester

and a nitrile.[1] This transformation is a variant of the classic Claisen condensation.

The Underlying Chemistry: A Guided Tour
The reaction mechanism hinges on the acidity of the α-proton of the nitrile. A strong, non-

nucleophilic base is required to deprotonate this carbon, creating a resonance-stabilized

carbanion. This choice is critical; a weaker base would not be sufficient to generate the

nucleophile in adequate concentration, while a nucleophilic base could lead to unwanted side

reactions with the ester. Sodium hydride (NaH) is an excellent choice as it is a powerful, non-

nucleophilic base, and the hydrogen gas byproduct evolves from the reaction, driving the

equilibrium forward.

The generated nitrile anion then acts as a potent nucleophile, attacking the electrophilic

carbonyl carbon of the ester (methyl pivalate). This step forms a tetrahedral intermediate which

subsequently collapses, eliminating the methoxide leaving group to yield the sodium salt of the

target β-ketonitrile. An acidic workup is then necessary to protonate the enolate and afford the

final product. The use of an aprotic solvent like toluene is crucial to prevent the quenching of

the strong base and any anionic intermediates.
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Experimental Protocol: Synthesis of 2,4,4-Trimethyl-3-
oxopentanenitrile
The following protocol is adapted from established patent literature.[3]

Materials:

Methyl pivalate

Propionitrile

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Toluene

Hydrochloric acid (HCl), concentrated

Chloroform

Water (deionized)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser with a drying tube, and a dropping funnel is set up under an inert

atmosphere (e.g., nitrogen or argon).

Reagent Charging: Anhydrous toluene is added to the flask, followed by the cautious

addition of sodium hydride. The suspension is stirred.

Addition of Reactants: A mixture of methyl pivalate and propionitrile is added dropwise from

the dropping funnel to the stirred suspension of sodium hydride in toluene. The rate of

addition should be controlled to manage the evolution of hydrogen gas.

Reaction: The reaction mixture is heated (e.g., to 60°C) and stirred until the evolution of

hydrogen gas ceases, indicating the completion of the condensation.[3]
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Workup - Quenching and Extraction: The reaction mixture is cooled in an ice bath. Water is

carefully added to quench any unreacted sodium hydride.[3] The aqueous phase is

separated and acidified with concentrated HCl to a pH of approximately 2-3.[3] The

precipitated oil is separated, and the aqueous layer is extracted with chloroform.[3]

Drying and Concentration: The combined organic extracts are dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation. 2,4,4-trimethyl-3-
oxopentanenitrile is collected at 87°C / 11 Torr, yielding a colorless oil.[3] A reported yield

for this procedure is 81.2%.[1][3]
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Acidify Aqueous Phase (HCl)
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Dry Combined Organic Layers
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Caption: General workflow for the synthesis of 2,4,4-trimethyl-3-oxopentanenitrile.
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Synthetic Utility in Drug Discovery and
Development
The true value of 2,4,4-Trimethyl-3-oxopentanenitrile lies in its potential as a versatile

intermediate for constructing more complex molecular architectures, a critical task in drug

discovery.

A Gateway to Heterocycles
The ketone and nitrile functionalities are ripe for participation in a variety of cyclization and

condensation reactions. This makes β-ketonitriles ideal precursors for a multitude of

heterocyclic systems that are prevalent in medicinal chemistry.[1] For instance, condensation

with dinucleophiles like hydrazine or amidines can form five- and six-membered heterocycles

such as pyrazoles and pyrimidines.[1] The related compound, 4,4-dimethyl-3-oxopentanenitrile,

is a documented precursor in the synthesis of 3-amino-5-tert-butylisoxazole, a key intermediate

for the herbicide isouron.[4] This highlights the industrial relevance of this class of molecules.

2,4,4-Trimethyl-3-
oxopentanenitrile

Heterocyclic Scaffold
(e.g., Pyrazole)

Condensation/
Cyclization

Dinucleophile
(e.g., Hydrazine)
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Caption: Role as a precursor in heterocyclic synthesis.

The Role of the Nitrile and Tert-Butyl Groups in
Medicinal Chemistry
The nitrile group is a common pharmacophore in many approved drugs.[5] It is relatively small,

polar, and can act as a hydrogen bond acceptor. Critically, the nitrile group is generally robust

and resistant to metabolic degradation, which can improve the pharmacokinetic profile of a

drug candidate.[5][6] It can enhance binding to target proteins and modulate the overall

electronic properties of a molecule.[6]

The tert-butyl group is another strategically important feature. Its large, sterically demanding

nature can be used to confer metabolic stability by shielding adjacent, more labile parts of a

molecule from enzymatic degradation. It can also serve as a lipophilic anchor, promoting

binding to hydrophobic pockets in protein targets. The incorporation of bulky alkyl groups is a

well-established strategy in drug design to improve potency and selectivity.

Safety, Handling, and Storage
While specific toxicological data for 2,4,4-trimethyl-3-oxopentanenitrile is not extensively

published, data from structurally similar compounds like 4,4-dimethyl-3-oxopentanenitrile

(Pivaloylacetonitrile) and 4-methyl-3-oxopentanenitrile provide a basis for safe handling

procedures.[7][8]
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Hazard Statement
GHS Classification (based
on analogs)

Source

Acute Toxicity, Oral Toxic if swallowed [8]

Skin Corrosion/Irritation Causes skin irritation [8]

Eye Damage/Irritation Causes serious eye irritation [8]

Acute Toxicity, Dermal Harmful in contact with skin [7]

Acute Toxicity, Inhalation Harmful if inhaled [7]

Respiratory Irritation May cause respiratory irritation [7][9]

Recommended Handling Procedures:

Engineering Controls: Work should be conducted in a well-ventilated laboratory fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields or goggles, and a lab coat.[8]

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of any vapors or dust.

Wash hands thoroughly after handling.[10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[10][11]

Conclusion and Future Outlook
2,4,4-Trimethyl-3-oxopentanenitrile is more than just a chemical compound; it is a strategic

tool for the synthesis of complex organic molecules. Its molecular weight of 139.19 g/mol belies

a rich chemical potential derived from its dual ketone and nitrile functionalities, further

modulated by its unique substitution pattern. The synthetic protocols for its creation are well-

established, offering high yields and scalability. For researchers in drug discovery and materials

science, this molecule offers a robust starting point for creating novel heterocyclic systems and

other complex architectures. As the demand for new chemical entities with tailored properties

continues to grow, the utility of versatile and strategically designed building blocks like 2,4,4-
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trimethyl-3-oxopentanenitrile is set to increase, solidifying its place in the modern synthetic

chemist's toolkit.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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